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Compound of Interest

Compound Name: Bis(1-methylheptyl) phthalate

Cat. No.: B089695 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of Bis(1-methylheptyl)
phthalate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis(1-methylheptyl) phthalate is a dialkyl phthalate ester. Phthalates are a class of organic

compounds widely used as plasticizers to enhance the flexibility, durability, and longevity of

various polymer materials. The specific properties of each phthalate, including its plasticizing

efficiency, are determined by the nature of the alkyl side chains. This technical guide provides a

comprehensive overview of the core physical and chemical properties of Bis(1-methylheptyl)
phthalate, intended to serve as a foundational resource for researchers and professionals in

drug development and material science.

It is important to note that in various literature and databases, Bis(1-methylheptyl) phthalate
is often referred to interchangeably with Bis(6-methylheptyl) phthalate and di(2-octyl) phthalate

under the same CAS Number 131-15-7. This document considers these names as synonyms

for the same branched-chain isomer.

Chemical Identity and Structure
The fundamental identification and structural details of Bis(1-methylheptyl) phthalate are

summarized in the table below.
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Identifier Value

Chemical Name Bis(1-methylheptyl) phthalate

Synonyms

Bis(6-methylheptyl) phthalate, Di(2-octyl)

phthalate, 1,2-Benzenedicarboxylic acid, bis(1-

methylheptyl) ester

CAS Number 131-15-7

Molecular Formula C24H38O4

Molecular Weight 390.56 g/mol [1][2]

IUPAC Name dioctan-2-yl benzene-1,2-dicarboxylate[2]

SMILES
CCCCCCC(C)OC(=O)C1=CC=CC=C1C(=O)OC

(C)CCCCCC[2]

InChI Key RLRMXWDXPLINPJ-UHFFFAOYSA-N[2][3]

Physicochemical Properties
The physical and chemical properties of Bis(1-methylheptyl) phthalate are crucial for

understanding its behavior in various applications and environmental conditions. These

properties have been compiled from various sources and are presented in the following tables

for clarity.

Physical Properties
This table summarizes the key physical properties of Bis(1-methylheptyl) phthalate.
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Property Value Unit Source

Density 0.983 g/cm³ [2]

Boiling Point 384.9 (Predicted) °C [4]

Melting Point - - Not available

Flash Point - - Not available

Vapor Pressure - - Not available

Refractive Index - - Not available

Chemical and Thermodynamic Properties
This table outlines the chemical and thermodynamic characteristics of Bis(1-methylheptyl)
phthalate, primarily from computational models.
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Property Value Unit Source

LogP (Octanol-Water

Partition Coefficient)
6.718 (Calculated) - [3]

Water Solubility

(log10WS)
-8.04 (Calculated) mol/L [3]

Standard Gibbs Free

Energy of Formation

(ΔfG°)

-218.74 (Calculated) kJ/mol [3]

Enthalpy of Formation

at Standard

Conditions (ΔfH°gas)

-813.79 (Calculated) kJ/mol [3]

Enthalpy of Fusion at

Standard Conditions

(ΔfusH°)

50.10 (Calculated) kJ/mol [3]

Enthalpy of

Vaporization at

Standard Conditions

(ΔvapH°)

89.49 (Calculated) kJ/mol [3]

Synthesis Workflow
Bis(1-methylheptyl) phthalate is synthesized through the esterification of phthalic anhydride

with 1-methylheptanol (2-octanol). The general workflow for this synthesis is depicted in the

diagram below.
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General Synthesis Workflow of Bis(1-methylheptyl) phthalate

Reactants

Process Product

Phthalic Anhydride

Esterification Reaction
(with acid catalyst, e.g., H2SO4)

1-Methylheptanol
(2-Octanol)

Neutralization
(e.g., with Na2CO3 solution) Washing & Drying Purification

(e.g., Distillation) Bis(1-methylheptyl) phthalate

Click to download full resolution via product page

General synthesis workflow for Bis(1-methylheptyl) phthalate.

Experimental Protocols
Detailed experimental protocols for the determination of all physical and chemical properties of

Bis(1-methylheptyl) phthalate are not readily available in the public domain. However, a

general protocol for the synthesis of dialkyl phthalates can be described as follows.

General Synthesis of Dialkyl Phthalates
This protocol outlines the general procedure for synthesizing a dialkyl phthalate, which can be

adapted for Bis(1-methylheptyl) phthalate.

Materials:

Phthalic anhydride

1-Methylheptanol (2-Octanol)

Acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)
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Neutralizing agent (e.g., sodium carbonate solution)

Organic solvent (for extraction, e.g., ethyl acetate)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine phthalic anhydride and a molar excess of 1-methylheptanol.

Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid.

Esterification: Heat the reaction mixture to a temperature typically between 140°C and

200°C. The reaction progress can be monitored by measuring the amount of water produced

or by techniques like Thin Layer Chromatography (TLC).

Neutralization: After the reaction is complete, cool the mixture and neutralize the excess acid

catalyst with a base, such as a sodium carbonate solution.

Extraction and Washing: Extract the crude product into an organic solvent. Wash the organic

layer sequentially with water and brine to remove any remaining impurities.

Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent, filter,

and remove the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the final product, Bis(1-methylheptyl) phthalate, by vacuum distillation

to obtain a high-purity sample.

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and identification of Bis(1-
methylheptyl) phthalate.

Infrared (IR) Spectroscopy
The NIST WebBook provides an infrared spectrum for di(2-methylheptyl) phthalate, which is a

synonym for Bis(1-methylheptyl) phthalate. The spectrum would show characteristic peaks
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for the aromatic ring, the carbonyl groups of the ester, and the C-H bonds of the alkyl chains.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While a specific NMR spectrum for Bis(1-methylheptyl) phthalate is not readily available, the

expected ¹H and ¹³C NMR spectra would show signals corresponding to the aromatic protons,

the methine proton adjacent to the ester oxygen, and the various methylene and methyl groups

of the heptyl chains.

Mass Spectrometry (MS)
Mass spectrometry of Bis(1-methylheptyl) phthalate would show a molecular ion peak

corresponding to its molecular weight, along with characteristic fragmentation patterns for

phthalate esters, including the formation of a protonated phthalic anhydride fragment.

Reactivity and Stability
Bis(1-methylheptyl) phthalate is a relatively stable compound under normal conditions. As an

ester, it can undergo hydrolysis under acidic or basic conditions to yield phthalic acid and 1-

methylheptanol. It is generally resistant to oxidation and reduction under mild conditions.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific information in the scientific literature regarding the

biological activity and any associated signaling pathways for Bis(1-methylheptyl) phthalate.

Phthalates, as a class of compounds, have been studied for their potential endocrine-disrupting

effects, but data for this specific isomer is not available. Further research is required to

elucidate any potential biological interactions and toxicological profile.

Conclusion
This technical guide has summarized the core physical and chemical properties of Bis(1-
methylheptyl) phthalate based on currently available data. While a comprehensive

experimental dataset is not yet established in the public domain, the provided information on its

identity, physicochemical properties, synthesis, and spectroscopic characteristics serves as a

valuable resource for researchers and professionals. The absence of data on its biological
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activity highlights an area for future investigation, particularly within the context of drug

development and safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

